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Compound of Interest

(1S,2R)-2-methylcyclohexanamine
Compound Name:

hydrochloride
CAS No.: 79389-39-2
Cat. No.: B591490

Get Quote

In-Depth Technical Guide: (1S,2R)-2-
methylcyclohexanamine HCI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
chemical properties, and synthetic methodologies related to (1S,2R)-2-
methylcyclohexanamine hydrochloride. This chiral amine serves as a critical building block
in asymmetric synthesis, particularly in the development of novel pharmaceutical agents.

Commercial Availability

(1S,2R)-2-methylcyclohexanamine HCI is commercially available from various chemical
suppliers. It is advisable to contact suppliers directly to obtain the most current information on
stock, pricing, and available grades.

Physicochemical and Spectroscopic Data
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While a comprehensive Certificate of Analysis with complete quantitative data for (1S,2R)-2-
methylcyclohexanamine HCI is not readily available in the public domain, the following table
summarizes key physicochemical properties based on available information. Researchers
should obtain lot-specific data from their supplier.

Property Value Source

CAS Number 79389-39-2 ChemicalBook[1]
Molecular Formula C7H16CIN BenchChem
Molecular Weight 149.66 g/mol Cenmed[2]
Purity Typically =97% BenchChem|[3]

Spectroscopic Data:

Detailed spectroscopic data such as 'H NMR, 3C NMR, IR, and mass spectrometry for
(1S,2R)-2-methylcyclohexanamine HCI are not consistently provided by all suppliers. However,
general characteristics can be inferred from the structure and related compounds. For definitive
structural elucidation and purity assessment, it is essential to acquire and interpret these
spectra on the specific lot of material being used. A general guide for the expected
spectroscopic features can be found in technical resources for similar cyclohexylamine
derivatives.[4]

Synthesis and Chiral Resolution

The synthesis of enantiomerically pure (1S,2R)-2-methylcyclohexanamine HCI typically
involves the resolution of a racemic mixture of 2-methylcyclohexanamine. A common and
effective method for chiral resolution is through the formation of diastereomeric salts with a
chiral resolving agent.

Experimental Protocol: Chiral Resolution of (*)-cis/trans-
2-methylcyclohexanamine

This protocol provides a general framework for the chiral resolution of a racemic mixture of 2-
methylcyclohexanamine. The principles can be adapted to specifically isolate the (1S,2R)-
enantiomer.
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1. Diastereomeric Salt Formation:

¢ Principle: A racemic mixture of the amine is reacted with an enantiomerically pure chiral acid,
such as tartaric acid or mandelic acid, to form a pair of diastereomeric salts.[5][6] These salts
have different physical properties, most notably solubility, which allows for their separation by
fractional crystallization.[5][6]

e Procedure:

Dissolve the racemic 2-methylcyclohexanamine in a suitable solvent (e.g., ethanol,

[e]

methanol, or a mixture of solvents).

o Add an equimolar amount of the chiral resolving agent (e.g., L-(+)-tartaric acid) dissolved
in the same solvent.

o Allow the solution to cool slowly to promote the crystallization of the less soluble
diastereomeric salt.

o Collect the crystals by filtration. The specific diastereomer that crystallizes will depend on
the resolving agent and solvent system used. Multiple recrystallizations may be necessary
to achieve high diastereomeric purity.

2. Liberation of the Free Amine:

 Principle: The purified diastereomeric salt is treated with a base to neutralize the chiral acid
and liberate the free enantiomerically enriched amine.

e Procedure:
o Suspend the crystalline diastereomeric salt in water.

o Add a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH),
until the solution is alkaline.

o Extract the liberated free amine into an organic solvent (e.g., diethyl ether,
dichloromethane).
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o Dry the organic extract over an anhydrous drying agent (e.g., Na2SOa4, MgSOa4) and
remove the solvent under reduced pressure.

3. Formation of the Hydrochloride Salt:

e Principle: The enantiomerically pure free amine is reacted with hydrochloric acid to form the
stable hydrochloride salt.

e Procedure:

o Dissolve the purified (1S,2R)-2-methylcyclohexanamine in a suitable anhydrous organic

solvent (e.g., diethyl ether, isopropanol).
o Add a solution of hydrogen chloride (HCI) in the same or a compatible solvent.

o The (1S,2R)-2-methylcyclohexanamine hydrochloride will precipitate out of the
solution.

o Collect the solid by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Applications in Drug Development

As a chiral building block, (1S,2R)-2-methylcyclohexanamine HCl is a valuable starting material
for the synthesis of complex molecules with specific stereochemistry. The precise orientation of
the methyl and amino groups on the cyclohexane ring can be crucial for the biological activity
and selectivity of a drug candidate. Its applications are found in the development of
therapeutics targeting various conditions, including neurological disorders.

Visualizations

To aid in the understanding of the experimental workflow for obtaining the target molecule, the
following diagrams are provided.
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Caption: Workflow for the chiral resolution of racemic 2-methylcyclohexanamine.
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Caption: Logical steps in the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79389-39-2 [chemicalbook.com]

2. benchchem.com [benchchem.com]

3. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem
[benchchem.com]

4. benchchem.com [benchchem.com]

5. Chiral resolution - Wikipedia [en.wikipedia.org]

6. Chiral_resolution [chemeurope.com]

To cite this document: BenchChem. [commercial availability of (1S,2R)-2-
methylcyclohexanamine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591490/docs#commercial-availability-of-1s-2r-2-
methylcyclohexanamine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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